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Compound of Interest

5-Chloro-3-methylpyridine-2-
Compound Name:
carbonitrile

Cat. No.: B189296

Technical Guide: 5-Chloro-3-methylpyridine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and
synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile, a heterocyclic compound of interest in
medicinal chemistry and materials science. This document is intended to serve as a
foundational resource for professionals engaged in research and development activities
involving this molecule.

Core Physical Properties

Precise experimental determination of all physical properties for 5-Chloro-3-methylpyridine-2-
carbonitrile is not readily available in published literature. The following table summarizes key
identifiers and predicted physical characteristics derived from computational models. These
values provide useful estimations for experimental design and computational studies.
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Property Value Source
Molecular Formula C7HsCIN2 [1112]
Molecular Weight 152.58 g/mol [1][2]
CAS Number 156072-84-3 [1][3]

Predicted Boiling Point

215.2 £ 35.0 °C at 760 mmHg

[4]

Predicted Density

1.43+0.1 g/cm3

[4]

Predicted pKa

-5.03+£0.20

[4]

Predicted Solubility

Data not available. Expected
to have low solubility in water
and be soluble in organic
solvents like ethyl acetate and
dichloromethane based on its
structure and the solvents

used in its synthesis.

Appearance

White to off-white solid

[4]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 5-

Chloro-3-methylpyridine-2-carbonitrile are not detailed in the available literature, a method

for its synthesis has been described.

Synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile[3]

This protocol outlines a palladium-catalyzed cyanation reaction.

Materials:

e 2-Bromo-5-chloro-3-methylpyridine

 Zinc cyanide (Zn(CN)z2)

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.scbt.com/p/5-chloro-3-methylpyridine-2-carbonitrile-156072-84-3
https://www.3wpharm.com/product/27901.html
https://www.scbt.com/p/5-chloro-3-methylpyridine-2-carbonitrile-156072-84-3
https://www.3wpharm.com/product/27901.html
https://www.scbt.com/p/5-chloro-3-methylpyridine-2-carbonitrile-156072-84-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92526394.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1789481.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1789481.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1789481.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1789481.aspx
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

e Dimethylacetamide (DMA)

e Water

o Ethyl acetate

¢ Hexane

 Silica gel

Procedure:

To a solution of 2-Bromo-5-chloro-3-methylpyridine in dimethylacetamide, add zinc cyanide,
tris(dibenzylideneacetone)dipalladium(0), and 1,1'-bis(diphenylphosphino)ferrocene.

e Heat the reaction mixture to 110 °C and maintain for 4 hours.

 After the reaction is complete, cool the mixture to room temperature.

 Dilute the reaction mixture with water and perform an extraction with ethyl acetate.
o Combine the organic phases and concentrate under reduced pressure.

» Purify the resulting residue by silica gel column chromatography using a gradient of 0-60%
ethyl acetate in hexane to yield 5-Chloro-3-methylpyridine-2-carbonitrile.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Chloro-3-methylpyridine-
2-carbonitrile.
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Synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile.

Disclaimer: The physical property data presented in this guide are based on computational
predictions and should be used as estimations. Experimental verification is recommended for
precise applications. The provided synthesis protocol is a summary of a literature procedure
and should be adapted and optimized with appropriate laboratory safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-3-methylpyridine-2-carbonitrile physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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